N-(4-amino-3''-methylbiphenyl-3-yl)benzamide
Overview
Description
N-(4-amino-3’-methylbiphenyl-3-yl)benzamide is a compound of significant interest in medicinal chemistry. It serves as a crucial building block for many drug candidates and has a wide range of applications in various fields, including chemistry, biology, medicine, and industry .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of N-(4-amino-3’-methylbiphenyl-3-yl)benzamide can be achieved through several routes. One common method involves the selective acylation of 4-methylbenzene-1,3-diamine with benzoic anhydride. This process is optimized using a continuous flow microreactor system, which allows for precise control of reaction conditions and yields . The reaction typically involves screening acylating reagents and optimizing conditions to achieve high selectivity and conversion rates .
Industrial Production Methods: In industrial settings, the synthesis of N-(4-amino-3’-methylbiphenyl-3-yl)benzamide often employs green chemistry principles. For example, the use of ultrasonic irradiation and Lewis acidic ionic liquids immobilized on diatomite earth has been reported as an efficient and eco-friendly method for the preparation of benzamide derivatives . This method offers advantages such as low reaction times, high yields, and the use of reusable catalysts .
Chemical Reactions Analysis
Types of Reactions: N-(4-amino-3’-methylbiphenyl-3-yl)benzamide undergoes various chemical reactions, including oxidation, reduction, and substitution. The selective acylation process is a key reaction in its synthesis .
Common Reagents and Conditions: Common reagents used in the synthesis of N-(4-amino-3’-methylbiphenyl-3-yl)benzamide include benzoic anhydride and 4-methylbenzene-1,3-diamine . The reaction conditions are optimized to achieve high selectivity and conversion rates, often involving continuous flow microreactor systems .
Major Products: The major product formed from the selective acylation of 4-methylbenzene-1,3-diamine with benzoic anhydride is N-(4-amino-3’-methylbiphenyl-3-yl)benzamide . This compound serves as a crucial intermediate in the synthesis of various drug candidates .
Scientific Research Applications
N-(4-amino-3’-methylbiphenyl-3-yl)benzamide has a wide range of applications in scientific research. It is used as a building block for many drug candidates and has applications in medicinal chemistry . Additionally, benzamide derivatives have been shown to exhibit antioxidant and antibacterial activities, making them valuable in the development of therapeutic agents . The compound is also used in various industrial applications, including the production of plastics, rubber, and paper .
Comparison with Similar Compounds
N-(4-amino-3’-methylbiphenyl-3-yl)benzamide can be compared with other similar compounds, such as N-(3-amino-4-methylphenyl)benzamide and N-(pyridin-4-yl)pyridin-4-amine . These compounds share structural similarities but may differ in their chemical properties and applications. For example, N-(pyridin-4-yl)pyridin-4-amine and its derivatives have been studied for their arrangement within layered structures and potential use in non-linear optics . The unique structural features of N-(4-amino-3’-methylbiphenyl-3-yl)benzamide make it a valuable compound in medicinal chemistry and other fields.
Properties
Molecular Formula |
C20H18N2O |
|---|---|
Molecular Weight |
302.4 g/mol |
IUPAC Name |
N-[2-amino-5-(3-methylphenyl)phenyl]benzamide |
InChI |
InChI=1S/C20H18N2O/c1-14-6-5-9-16(12-14)17-10-11-18(21)19(13-17)22-20(23)15-7-3-2-4-8-15/h2-13H,21H2,1H3,(H,22,23) |
InChI Key |
VPXVDXWJQKJAAI-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CC(=C(C=C2)N)NC(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
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